4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide

• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-4-oxo-4-(4-phenylphenyl)butanamide
• InChI: InChI=1S/C24H23NO3/c1-2-28-22-14-12-21(13-15-22)25-24(27)17-16-23(26)20-10-8-19(9-11-20)18-6-4-3-5-7-18/h3-15H,2,16-17H2,1H3,(H,25,27)
• InChI Key: ZWHRXJGGDSTLQG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3

Description

4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide, also known as BPEB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. BPEB is a type of amide derivative and belongs to the class of compounds known as benzamides.

Mechanism of Action

4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide works by binding to the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily found in the mesolimbic system of the brain. The binding of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide to the receptor leads to the activation of the G protein and subsequent activation of downstream signaling pathways. This results in an increase in dopamine release in the brain, which is thought to be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has been found to have several biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is thought to be responsible for its therapeutic effects. 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has also been found to have anxiolytic and antidepressant effects in animal models. Additionally, 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has been found to have neuroprotective effects and has been shown to protect against the toxic effects of methamphetamine in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide is its high affinity and selectivity for the dopamine D3 receptor, which makes it a potential candidate for the treatment of drug addiction, schizophrenia, and other neurological disorders. However, one of the limitations of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has not been extensively studied in humans, and more research is needed to determine its safety and efficacy in clinical trials.

Future Directions

There are several future directions for the study of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide. One potential direction is to further explore its therapeutic potential for the treatment of drug addiction, schizophrenia, and other neurological disorders. Additionally, more research is needed to determine the safety and efficacy of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide in humans. Another potential direction is to explore the use of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide as a tool for studying the dopamine D3 receptor and its downstream signaling pathways. Finally, more research is needed to optimize the synthesis process of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide and to develop more efficient methods for administering it in vivo.
Conclusion:
In conclusion, 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. It has high affinity and selectivity for the dopamine D3 receptor and has been found to have several biochemical and physiological effects. While there are limitations to its use, there are several future directions for the study of 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide, and it has the potential to be a valuable tool for studying the dopamine D3 receptor and its downstream signaling pathways.

Synthesis Methods

4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide can be synthesized through a series of chemical reactions. The synthesis process involves the reaction of 4-biphenylcarboxylic acid with 4-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to obtain 4-biphenyl-4-yl-N-(4-ethoxyphenyl)butanamide. The final step involves the oxidation of the amine group of the intermediate product with sodium periodate to obtain 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide.

Scientific Research Applications

4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has been extensively studied for its potential applications in drug development. It has been found to have high affinity and selectivity for the dopamine D3 receptor, which makes it a potential candidate for the treatment of drug addiction, schizophrenia, and other neurological disorders. 4-(biphenyl-4-yl)-N-(4-ethoxyphenyl)-4-oxobutanamide has also been studied as a potential treatment for Parkinson's disease due to its ability to increase dopamine release in the brain.